Cas no 22282-75-3 (3-Fluoro-4-iodopyridine)

• Product Name: 3-Fluoro-4-iodopyridine
• CAS No: 22282-75-3
• MF: C₅H₃FIN
• MW: 222.986896753311
• MDL: MFCD03092927
• CID: 88332
• PubChem ID: 10998636
• Update Time: 2025-06-09

3-Fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodopyridine
• 3-Fluoro-4-iodo-pyridine
• 4-Iodo-3-fluoropyridine
• AM90074
• Z1269153298
• 22282-75-3
• A4791
• MFCD03092927
• AKOS005064116
• PB21191
• DTXSID20451318
• SCHEMBL753511
• EN300-95221
• FT-0646027
• DS-1466
• MSLUTDVOKZOXTA-UHFFFAOYSA-N
• Pyridine, 3-fluoro-4-iodo-
• AC-33506
• 3-Fluoro-4-iodopyridine, 97%
• CS-W013108
• PS-7812
• W-206748
• SY023403
• 4-Iodo-3-fluoropyridine;
• HY-W012392

• MDL： MFCD03092927
• Inchi： 1S/C5H3FIN/c6-4-3-8-2-1-5(4)7/h1-3H
• InChI Key： MSLUTDVOKZOXTA-UHFFFAOYSA-N
• SMILES： IC1C=CN=CC=1F

Computed Properties

• Exact Mass: 222.92900
• Monoisotopic Mass: 222.92942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 2.0±0.1 g/cm3
• Melting Point: 85-89 °C
• Boiling Point: 435.8°C at 760 mmHg
• Flash Point: 76.6±21.8 °C
• Refractive Index: 1.546
• PSA: 12.89000
• LogP: 1.82530
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

3-Fluoro-4-iodopyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Fluoro-4-iodopyridine

Comprehensive Overview of 3-Fluoro-4-iodopyridine (CAS No. 22282-75-3): Properties, Applications, and Market Trends

3-Fluoro-4-iodopyridine (CAS No. 22282-75-3) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both fluorine and iodine substituents on the pyridine ring, serves as a versatile building block in organic synthesis. Its molecular formula, C₅H₃FIN, and molecular weight of 223.99 g/mol make it a valuable intermediate for designing advanced materials and bioactive molecules.

The growing demand for halogenated pyridines in drug discovery has propelled 3-Fluoro-4-iodopyridine into the spotlight. Researchers frequently search for terms like "3-Fluoro-4-iodopyridine synthesis", "CAS 22282-75-3 applications", and "fluorinated pyridine derivatives", reflecting its relevance in modern chemistry. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, makes it indispensable for creating complex heterocyclic frameworks. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the industry's focus on targeted therapies.

From a technical perspective, 3-Fluoro-4-iodopyridine exhibits a melting point range of 45–50°C and a boiling point of approximately 250°C. Its solubility in organic solvents like dichloromethane and THF facilitates its use in laboratory-scale reactions. Safety data sheets emphasize handling under inert conditions due to its sensitivity to light and moisture, though it is not classified as a hazardous material under standard regulations. This balance of reactivity and stability positions it as a preferred choice for high-value chemical transformations.

Market analysts note increasing inquiries about "CAS 22282-75-3 suppliers" and "iodopyridine price trends", driven by expansions in the pharmaceutical sector. The compound's role in synthesizing PET radiotracers for medical imaging further amplifies its commercial appeal. Innovations in continuous-flow chemistry have also optimized its production, addressing scalability challenges. As sustainable chemistry gains traction, methods to recover iodine byproducts during its synthesis are being explored, resonating with ESG (Environmental, Social, and Governance) priorities in the chemical industry.

In summary, 3-Fluoro-4-iodopyridine (CAS No. 22282-75-3) exemplifies the intersection of synthetic utility and industrial demand. Its applications span from life sciences to materials engineering, with ongoing research uncovering new potentials. For those investigating "halogenated heterocycles" or "pyridine-based intermediates", this compound offers a compelling case study in innovation and adaptability.